Cas no 1041648-80-9 (3-hydroxy-3-4-(methylsulfanyl)phenylpropanenitrile)

• Product Name: 3-hydroxy-3-4-(methylsulfanyl)phenylpropanenitrile
• CAS No: 1041648-80-9
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 6120127
• PubChem ID: 165615601
• Update Time: 2025-05-20

3-hydroxy-3-4-(methylsulfanyl)phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-4-(methylsulfanyl)phenylpropanenitrile
• β-Hydroxy-4-(methylthio)benzenepropanenitrile
• 1041648-80-9
• EN300-1820402
• 3-hydroxy-3-[4-(methylsulfanyl)phenyl]propanenitrile

• Inchi： 1S/C10H11NOS/c1-13-9-4-2-8(3-5-9)10(12)6-7-11/h2-5,10,12H,6H2,1H3
• InChI Key： ZRMLVCZYQFAEIK-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=CC=1)SC)(O)CC#N

Computed Properties

• Exact Mass: 193.05613515g/mol
• Monoisotopic Mass: 193.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.3Ų

Additional information on 3-hydroxy-3-4-(methylsulfanyl)phenylpropanenitrile

3-Hydroxy-3-(4-(Methylsulfanyl)Phenyl)Propanenitrile: A Comprehensive Overview

3-Hydroxy-3-(4-(methylsulfanyl)phenyl)propanenitrile (CAS No. 1041648-80-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug discovery and material science. The molecule consists of a hydroxyl group (-OH), a nitrile group (-CN), and a methylsulfanyl-substituted phenyl ring, making it a versatile building block for various chemical reactions.

The methylsulfanyl group attached to the phenyl ring introduces sulfur into the molecule, which can influence its electronic properties and reactivity. Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry, particularly in the development of bioactive agents. The phenyl ring serves as a rigid platform for further functionalization, enabling the creation of derivatives with diverse biological activities.

One of the most notable aspects of 3-hydroxy-3-(4-(methylsulfanyl)phenyl)propanenitrile is its role as an intermediate in the synthesis of more complex molecules. Researchers have utilized this compound to construct bioactive agents targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. For instance, recent advancements in medicinal chemistry have demonstrated that derivatives of this compound can modulate key enzymes and receptors involved in these conditions.

The nitrile group present in the molecule is highly reactive and can undergo various transformations, such as hydrolysis to carboxylic acids or reduction to amines. These reactions allow for the generation of a wide array of derivatives with tailored properties. Moreover, the hydroxyl group provides opportunities for further functionalization, such as esterification or etherification, enhancing the compound's versatility in synthetic routes.

From a structural standpoint, 3-hydroxy-3-(4-(methylsulfanyl)phenyl)propanenitrile exhibits a chiral center at the hydroxyl-bearing carbon. This chirality is crucial in pharmaceutical applications, as it can influence the compound's pharmacokinetics and efficacy. Recent studies have explored the enantioselective synthesis of this compound, paving the way for its use in asymmetric catalysis and chiral resolution techniques.

In terms of physical properties, this compound has been characterized by techniques such as NMR spectroscopy and mass spectrometry. These analyses have provided insights into its molecular structure and stability under various conditions. The presence of electron-donating groups like methylsulfanyl increases the molecule's lipophilicity, which is advantageous for drug delivery systems requiring enhanced membrane permeability.

Looking ahead, the potential applications of 3-hydroxy-3-(4-(methylsulfanyl)phenyl)propanenitrile are vast and continue to evolve with advancements in synthetic methodologies. Its role as a precursor in drug discovery pipelines underscores its importance in modern medicinal chemistry. Furthermore, ongoing research into its biological activities and mechanisms of action is expected to unlock new therapeutic potentials.

In conclusion, 3-hydroxy-3-(4-(methylsulfanyl)phenyl)propanenitrile (CAS No. 1041648-80-9) stands out as a valuable compound with multifaceted applications across various scientific disciplines. Its unique structure, reactivity, and potential for further functionalization make it an essential tool for researchers aiming to develop innovative chemical entities with significant biological relevance.